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Compound of Interest

Compound Name: Brl 20596

Cat. No.: B1667799

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brl 20596 is a chemical compound identified by the CAS number 69082-47-9.[1] This
document provides a concise summary of its core chemical structure and properties based on
publicly available data. It is important to note that detailed experimental data, including
spectroscopic analyses and biological activity, are not readily available in the public domain.
This guide, therefore, focuses on the established structural information and provides context
where possible.

Core Chemical Identity

The fundamental chemical identity of Brl 20596 is well-defined in chemical databases.
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Property Value Source

N-(4-amino-5-chloro-2-
methoxyphenyl)-1-

IUPAC Name )_/p ) .y) [1]
benzylpiperidine-4-

carboxamide

CAS Number 69082-47-9 [1]
Molecular Formula C20H24CIN302 [1]
Molecular Weight 373.9 g/mol [1]

Chemical Structure Visualization

The two-dimensional structure of Brl 20596, based on its IUPAC name, is presented below.
This diagram illustrates the connectivity of the atoms and the key functional groups within the
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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